Cas no 2150547-59-2 (4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol
• CAS No: 2150547-59-2
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6110589
• PubChem ID: 165970829
• Update Time: 2025-06-21

4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol
• EN300-1835120
• 2150547-59-2

• Inchi： 1S/C12H25NO/c1-11(2,3)8-12(9-13)6-4-10(14)5-7-12/h10,14H,4-9,13H2,1-3H3
• InChI Key： BBXTZTVZXMGLFO-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)CC(C)(C)C

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol

Introduction to 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol (CAS No. 2150547-59-2)

4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2150547-59-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane backbone substituted with an aminomethyl group and a tert-butyl moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both a primary amine and a bulky alkyl group imparts distinct reactivity and steric effects, which are leveraged in various synthetic pathways.

The compound's structure is characterized by a highly substituted cyclohexane ring, which contributes to its stability and solubility profile. The aminomethyl substituent at the 1-position introduces nucleophilic reactivity, enabling further functionalization through reactions such as nucleophilic substitution, condensation, or coupling processes. Meanwhile, the 2,2-dimethylpropyl (tert-butyl) group at the 4-position provides steric hindrance, influencing both the compound's conformational preferences and its interactions with biological targets. These structural features make 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol a versatile building block for drug discovery efforts.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications, as enantiopure or racemic mixtures can exhibit markedly different biological activities. The cyclohexane scaffold in 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol offers opportunities for stereoselective synthesis, allowing researchers to explore the potential benefits of specific enantiomers. Advances in asymmetric catalysis have enabled more efficient and selective methods for constructing complex cyclic structures, including this compound. Such methodologies are crucial for producing high-purity enantiomers without excessive waste or side reactions.

The pharmaceutical industry has increasingly focused on targeting specific biological pathways to develop more effective and personalized treatments. 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol serves as a precursor in the synthesis of molecules designed to interact with enzymes or receptors involved in disease processes. For instance, derivatives of this compound have been investigated for their potential role in modulating inflammatory responses or inhibiting key metabolic enzymes. The ability to modify both the amine and hydroxyl functionalities allows for the creation of diverse pharmacophores, enhancing the likelihood of identifying lead compounds with desirable therapeutic profiles.

Recent studies have highlighted the importance of computational modeling in optimizing synthetic routes and predicting biological activity. Molecular docking simulations and quantum mechanical calculations have been employed to understand how 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol interacts with target proteins. These computational approaches complement experimental work by providing insights into binding affinities, metabolic stability, and potential side effects before costly laboratory trials are conducted. Such integration of computational chemistry with traditional synthetic methodologies has accelerated the drug discovery pipeline significantly.

The synthesis of complex organic molecules often requires multi-step sequences involving various reaction conditions and reagents. 4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol exemplifies this challenge, as its construction necessitates careful control over reaction parameters to avoid unwanted byproducts. Recent innovations in green chemistry have sought to address these issues by developing more sustainable synthetic routes. For example, catalytic methods that minimize solvent use or energy consumption are being explored to improve efficiency while reducing environmental impact. Such advancements align with broader industry efforts to adopt greener practices throughout the pharmaceutical value chain.

In conclusion,4-(aminomethyl)-4-(2,2-dimethylpropyl)cyclohexan-1-ol (CAS No. 2150547-59-2) represents a promising intermediate in medicinal chemistry with applications spanning multiple therapeutic areas. Its unique structural features—combining an amine handle with steric bulk—make it adaptable for diverse synthetic transformations. As research continues to uncover new biological targets and develop innovative synthetic techniques,this compound will likely remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.